Cas no 1909294-17-2 (Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate)

• Product Name: Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate
• CAS No: 1909294-17-2
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6306715
• PubChem ID: 121553754
• Update Time: 2025-10-29

Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-258462
• 1909294-17-2
• Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate
• EN300-35837606
• 2307778-14-7
• rac-tert-butyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)13-10-16-9-12(13)11-7-5-4-6-8-11/h4-8,12-13,16H,9-10H2,1-3H3/t12-,13+/m0/s1
• InChI Key： PWKLLLMGZOWOCC-QWHCGFSZSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate

Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate: A Comprehensive Overview

Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, also known by its CAS registry number CAS No. 1909294-17-2, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for both academic research and industrial applications.

The structure of Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate consists of a pyrrolidine ring system with a phenyl group attached at the 4-position and a tert-butyl ester group at the 3-position. The stereochemistry of the molecule is defined by the specific configuration at the chiral centers: S at position 3 and R at position 4. This stereochemical arrangement plays a crucial role in determining the compound's physical properties, reactivity, and biological activity.

Recent studies have highlighted the potential of Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate in drug discovery and development. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases. For instance, researchers have investigated its ability to modulate enzyme activity and interact with specific receptors, which could lead to innovative treatments for conditions such as neurodegenerative diseases or cancer.

In addition to its pharmacological applications, Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate has shown promise in materials science. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a building block for advanced materials. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric networks to enhance mechanical properties and thermal stability.

The synthesis of Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate involves a multi-step process that requires precise control over stereochemistry. Researchers have developed efficient methodologies to achieve high yields and excellent enantiomeric excess. These methods often involve asymmetric catalysis or chiral resolution techniques, ensuring the production of enantiopure compounds for further studies.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent research. Studies indicate that under certain conditions, Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate can undergo biodegradation, reducing its persistence in the environment. However, further investigations are needed to fully understand its long-term effects on ecosystems.

In conclusion, Tert-butyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate (CAS No. 1909294-17-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.